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Compound of Interest

Compound Name: YY173
Cat. No.: B15584387
Get Quote
\ J

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper handling and disposal of chemical compounds are paramount to ensuring a safe
work environment. This guide provides detailed, step-by-step procedures for the safe disposal
of HS-173, an imidazopyridine-carboxylate derivative. While some suppliers may not classify
HS-173 as hazardous under REACH Regulation (EC) No. 1907/2006, it is prudent to handle it
as a hazardous substance due to its potential risks.[1]

Chemical Identification and Hazard Information

HS-173, also known as a PI3K Inhibitor, is identified by the following properties:
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Chemical Name

Ethyl 6-(5-(phenylsulfonamido)pyridin-3-
ylimidazo[1,2-a]pyridine-3-carboxylate

Synonyms HS-173, PI3K Inhibitor, PI3Ka Inhibitor
CAS Number 1276110-06-5

Molecular Formula C21H18N404S

Molecular Weight 422.46 g/mol

The following table summarizes the hazard classifications for HS-173.[1]

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Proper Disposal Protocol

The disposal of HS-173 must adhere to local, regional, and national hazardous waste

regulations. The following workflow outlines the necessary steps for its proper disposal in a

laboratory setting.
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Disposal workflow for HS-173.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15584387/docs?utm_src=pdf-body-img#essential-safety-and-disposal-procedures-for-hs-173
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584387?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Detailed Experimental Protocols

Step 1: Personal Protective Equipment (PPE)

Before handling HS-173, it is mandatory to wear the appropriate personal protective equipment
to minimize exposure. This includes:

» Protective gloves: Use chemically resistant gloves.
o Eye protection: Wear safety glasses or goggles.[1]
» Lab coat: Alab coat is necessary to protect from skin contact.[1]

o Respiratory protection: Handle HS-173 in a well-ventilated area. A respirator is
recommended if there is a risk of generating dust or aerosols.[1]

Step 2: Waste Segregation and Collection
Proper segregation of chemical waste is crucial to prevent hazardous reactions.

o Designated Waste Container: Use a dedicated, clearly labeled container for all HS-173
waste. The container must be made of a compatible material and have a secure, tightly fitting
lid.[1]

o Labeling: The container must be clearly marked with "Hazardous Waste" and the full
chemical name: "HS-173 (Ethyl 6-(5-(phenylsulfonamido)pyridin-3-yl)imidazo[1,2-a]pyridine-
3- carboxylate)".[1]

o Waste Types:

o Solid Waste: Collect any unused or contaminated solid HS-173 in the designated
hazardous waste container.[1]

o Liquid Waste: Solutions containing HS-173 should be collected in a separate, compatible,
and clearly labeled hazardous waste container. It should be segregated with other non-
halogenated organic solvent wastes unless specified otherwise by your institution's
chemical safety office.[1]
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o Contaminated Materials: Any materials significantly contaminated with HS-173, such as
pipette tips, gloves, and weighing papers, must also be disposed of as hazardous waste in
the same container.[1]

Step 3: Storage and Disposal

o Storage: Store the hazardous waste container in a designated, secure area, away from
incompatible materials.

» Disposal Request: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office. This typically involves submitting a chemical
waste pickup request.[1]

o Documentation: Complete all required documentation accurately, including the chemical
name, quantity, and hazard information.[1]

By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of HS-173, contributing to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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